Cas no 1806892-50-1 (3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine)

• Product Name: 3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine
• CAS No: 1806892-50-1
• MF: C₆H₂BrF₂I₂N
• MW: 459.796532154083
• CID: 4851033
• Update Time: 2025-10-24

3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine

• Inchi： 1S/C6H2BrF2I2N/c7-3-4(10)2(5(8)9)1-12-6(3)11/h1,5H
• InChI Key： VNRQFADALGUSDE-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1C(F)F)I)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine

Comprehensive Overview of 3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine (CAS No. 1806892-50-1)

3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine (CAS No. 1806892-50-1) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine, difluoromethyl, and diiodo substitutions, serves as a versatile building block for synthesizing complex molecules. Its molecular structure, C6H2BrF2I2N, offers exceptional reactivity, making it invaluable for cross-coupling reactions and functional group transformations.

In recent years, the demand for halogenated pyridines like 3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine has surged due to their pivotal role in drug discovery. Researchers are particularly interested in its potential applications for developing kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control. The difluoromethyl group enhances metabolic stability, a critical factor in optimizing drug candidates, while the bromo and iodo substitutions facilitate palladium-catalyzed couplings, such as Suzuki-Miyaura and Buchwald-Hartwig reactions.

From an agrochemical perspective, 3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine is explored as a precursor for novel pesticides and herbicides. The fluorine moiety improves lipophilicity and bioavailability, addressing the industry's need for environmentally sustainable solutions. Its structural features also align with trends in green chemistry, as researchers seek halogenated compounds with reduced ecological impact.

The compound's CAS No. 1806892-50-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP) in industrial applications.

Emerging trends in AI-driven drug design have further amplified interest in 3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds. This synergy between synthetic chemistry and machine learning exemplifies the compound's role in modern precision medicine initiatives.

In material science, the compound's electron-deficient pyridine core contributes to the development of organic semiconductors and ligands for catalysis. Its ability to modulate electronic properties makes it a candidate for OLEDs and photovoltaic devices, addressing the growing demand for renewable energy technologies.

Safety and handling protocols for CAS No. 1806892-50-1 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under current regulations, its stability under various conditions (e.g., temperature, pH) is a subject of ongoing research to ensure scalability.

In summary, 3-Bromo-5-(difluoromethyl)-2,4-diiodopyridine represents a multifaceted tool for innovation across disciplines. Its integration into drug development pipelines, agrochemical formulations, and advanced materials underscores its scientific and commercial value, driven by evolving industrial needs and technological advancements.